Cas no 2228837-22-5 (3-(3,5-dichlorophenyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(3,5-dichlorophenyl)-4,4-difluorobutanoic acid
• CAS No: 2228837-22-5
• MF: C₁₀H₈Cl₂F₂O₂
• MW: 269.072128295898
• CID: 6173086
• PubChem ID: 165841108
• Update Time: 2025-05-21

3-(3,5-dichlorophenyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)-4,4-difluorobutanoic acid
• EN300-1950304
• 2228837-22-5

• Inchi： 1S/C10H8Cl2F2O2/c11-6-1-5(2-7(12)3-6)8(10(13)14)4-9(15)16/h1-3,8,10H,4H2,(H,15,16)
• InChI Key： XWVBXCUIAKIPOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(F)F)CC(=O)O)Cl

Computed Properties

• Exact Mass: 267.9869412g/mol
• Monoisotopic Mass: 267.9869412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,5-dichlorophenyl)-4,4-difluorobutanoic acid

3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid: A Comprehensive Overview

3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid, identified by the CAS registry number 2228837-22-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a difluoro-substituted butanoic acid moiety. The presence of chlorine and fluorine atoms introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid typically involves multi-step processes that include nucleophilic aromatic substitution, Friedel-Crafts acylation, and subsequent fluorination. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing reaction times and improving yields. These developments underscore the importance of this compound as a versatile building block in organic synthesis.

One of the most notable applications of 3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid is in the pharmaceutical industry. Its structure lends itself well to the development of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. Researchers have explored its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a candidate for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid has also found utility in agrochemicals. Its ability to inhibit specific plant pathogens has been investigated in recent studies. By targeting key enzymes involved in fungal growth and reproduction, this compound has shown potential as an effective fungicide. Furthermore, its fluorinated structure enhances its stability under environmental conditions, making it suitable for agricultural use.

The environmental impact of 3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid has also been a topic of recent research. Studies have examined its biodegradation pathways under various environmental conditions. Results indicate that while the compound is persistent under certain conditions due to its fluorinated groups, it can undergo microbial degradation under aerobic conditions. These findings are crucial for assessing its long-term environmental fate and ensuring sustainable practices in its production and application.

The structural versatility of 3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid has also made it a valuable tool in materials science. Its ability to form stable amide bonds has led to its use in synthesizing advanced polymers and coatings with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to develop materials with enhanced thermal stability and mechanical strength.

In conclusion, 3-(3,5-Dichlorophenyl)-4,4-Difluorobutanoic Acid, with its unique structure and diverse applications across multiple disciplines, continues to be a subject of intense research interest. Its role as a building block in organic synthesis positions it as a critical component in the development of new drugs, agrochemicals